Cas no 1240606-58-9 (Ethyl 2-(pyrimidin-4-yl)acetate)

• Product Name: Ethyl 2-(pyrimidin-4-yl)acetate
• CAS No: 1240606-58-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD14706131
• CID: 1037020
• PubChem ID: 20295406
• Update Time: 2025-08-05

Ethyl 2-(pyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyrimidin-4-yl)acetate
• 4-Pyrimidineacetic acid ethyl ester
• AKOS016008998
• SCHEMBL11371248
• Pyrimidin-4-yl-acetic acid ethyl ester
• DA-46815
• A890604
• AMY15257
• EN300-208363
• ethyl 2-pyrimidin-4-ylacetate
• MYZVJNQHRQQRRV-UHFFFAOYSA-N
• 1240606-58-9
• 4-Pyrimidineacetic acid, ethyl ester
• SB57412
• CS-0054939
• AS-62517
• Ethyl2-(pyrimidin-4-yl)acetate
• DTXSID80604762
• Ethyl (pyrimidin-4-yl)acetate
• MFCD14706131

• MDL： MFCD14706131
• Inchi： 1S/C8H10N2O2/c1-2-12-8(11)5-7-3-4-9-6-10-7/h3-4,6H,2,5H2,1H3
• InChI Key： MYZVJNQHRQQRRV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 256 ºC
• Flash Point: 109 ºC

Additional information on Ethyl 2-(pyrimidin-4-yl)acetate

Ethyl 2-(pyrimidin-4-yl)acetate: A Comprehensive Overview

Ethyl 2-(pyrimidin-4-yl)acetate, also known by its CAS number 1240606-58-9, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of Ethyl 2-(pyrimidin-4-yl)acetate, exploring its synthesis, properties, applications, and recent advancements in research.

The synthesis of Ethyl 2-(pyrimidin-4-yl)acetate involves a series of well-defined chemical reactions. One common method is the direct esterification of pyrimidine derivatives with ethyl acetoacetate. This process typically requires specific catalysts and reaction conditions to ensure optimal yields. Recent studies have focused on improving the efficiency of this synthesis by employing novel catalysts and green chemistry principles, which align with the growing demand for sustainable chemical processes.

Ethyl 2-(pyrimidin-4-yl)acetate exhibits interesting physical and chemical properties that make it suitable for various applications. Its melting point and boiling point are critical factors in determining its stability under different conditions. The compound's solubility in various solvents also plays a pivotal role in its utility across different industrial processes. Researchers have been exploring the influence of substituents on these properties to enhance its performance in specific applications.

One of the most promising applications of Ethyl 2-(pyrimidin-4-yl)acetate is in the field of pharmaceuticals. It has shown potential as an intermediate in the synthesis of bioactive compounds, particularly those with anti-tumor properties. Recent studies have highlighted its role in drug design, where it serves as a key building block for developing new therapeutic agents. Additionally, its application in agrochemicals as a precursor for herbicides and insecticides has been extensively investigated.

The versatility of Ethyl 2-(pyrimidin-4-yl)acetate extends to its use as an organic synthesis intermediate. Its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions, makes it invaluable in constructing complex molecular architectures. Researchers are continuously exploring new reaction pathways to harness its full potential in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(pyrimidin-4-yl)acetate. Quantum mechanical calculations have been employed to predict its reactivity under different conditions, aiding in the design of more efficient synthetic routes. These computational studies have also shed light on its interaction with biological systems, further enhancing its potential in drug discovery.

In conclusion, Ethyl 2-(pyrimidin-4-yl)acetate is a versatile compound with a wide range of applications across various industries. Its unique properties and potential for further development make it a subject of ongoing research interest. As advancements in synthetic methods and computational techniques continue to unfold, we can expect even more innovative applications for this compound in the near future.